1-(5-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-2-one
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Description
1-(5-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-2-one is a fluorinated aromatic ketone characterized by a phenyl ring substituted with trifluoromethoxy (CF₃O-) and trifluoromethylthio (CF₃S-) groups at the 5- and 2-positions, respectively. Its structure combines strong electron-withdrawing substituents, influencing its electronic, steric, and physicochemical properties.
Properties
Molecular Formula |
C11H8F6O2S |
|---|---|
Molecular Weight |
318.24 g/mol |
IUPAC Name |
1-[5-(trifluoromethoxy)-2-(trifluoromethylsulfanyl)phenyl]propan-2-one |
InChI |
InChI=1S/C11H8F6O2S/c1-6(18)4-7-5-8(19-10(12,13)14)2-3-9(7)20-11(15,16)17/h2-3,5H,4H2,1H3 |
InChI Key |
XECSEIFMEPQDGI-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CC1=C(C=CC(=C1)OC(F)(F)F)SC(F)(F)F |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(5-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-2-one typically involves multi-step organic reactions. The process often starts with the preparation of the phenyl ring substituted with trifluoromethoxy and trifluoromethylthio groups. This is followed by the introduction of the propan-2-one moiety through various organic reactions such as Friedel-Crafts acylation. Industrial production methods may involve optimizing reaction conditions to increase yield and purity, including the use of catalysts and controlled temperature and pressure conditions.
Chemical Reactions Analysis
1-(5-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-2-one undergoes several types of chemical reactions:
Oxidation: This compound can be oxidized to form various oxidized derivatives, depending on the reagents and conditions used.
Reduction: Reduction reactions can lead to the formation of reduced derivatives, often involving hydrogenation or the use of reducing agents.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted products.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(5-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-2-one has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound may be used in studies involving enzyme inhibition or as a probe to study biological pathways.
Industry: Used in the development of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 1-(5-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-2-one involves its interaction with molecular targets such as enzymes or receptors. The trifluoromethoxy and trifluoromethylthio groups can influence the compound’s binding affinity and specificity, affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Comparative Analysis with Structural Analogues
Substituent Effects on Electronic and Physical Properties
1-(5-(Difluoromethoxy)-2-(trifluoromethoxy)phenyl)propan-2-one
- Structural Difference : Replaces the trifluoromethylthio (CF₃S-) group with a trifluoromethoxy (CF₃O-) group and introduces difluoromethoxy (CF₂HO-) at the 5-position.
- Molecular Formula : C₁₁H₉F₅O₃ vs. the target compound’s likely formula (C₁₁H₈F₆O₂S, inferred).
- Molar Mass : 284.18 g/mol (lower due to fewer fluorine atoms and absence of sulfur) .
- Physicochemical Properties :
- Density: 1.343 g/cm³ (predicted)
- Boiling Point: 255°C (predicted)
- Key Contrast : The trifluoromethylthio group in the target compound enhances lipophilicity and oxidative stability compared to the oxygen-based trifluoromethoxy group .
1-(5-Chlorothiophen-2-yl)-3-phenylprop-2-en-1-one
- Structural Difference: Features a chlorothiophene ring and α,β-unsaturated ketone (propenone) instead of a substituted phenyl ring and propan-2-one.
- Functional Impact: The chlorine atom and thiophene ring introduce moderate electron-withdrawing effects, less pronounced than fluorine substituents. The propenone moiety allows conjugation, increasing reactivity in Michael additions or cycloadditions, unlike the isolated ketone in the target compound .
Influence of Hydroxy and Alkyl Substituents
1-(2-Hydroxy-5-methylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one
- Structural Difference: Hydroxy (-OH) and methyl (-CH₃) groups on the phenyl ring, coupled with a thiophene-propenone system.
- Methyl groups introduce steric hindrance but lack the electron-withdrawing effects of trifluoromethyl groups .
1-(4-Hydroxyphenyl)-2,2,2-triphenylethanone
- Structural Difference : Triphenylmethyl groups and a hydroxy substituent.
- Key Contrast : The bulky triphenylmethyl groups create significant steric hindrance, reducing reactivity at the ketone site. The hydroxy group offers synthetic versatility (e.g., etherification), whereas fluorine substituents in the target compound resist metabolic degradation .
Role of Heterocyclic Systems
5-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole
- Structural Difference : Thiazole ring with a trifluoromethylphenyl group.
- Functional Impact :
Data Table: Comparative Properties of Selected Analogues
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
